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Compound of Interest

Compound Name: Disperse Yellow 163

Cat. No.: B3429058

Performance Showdown: Disperse Yellow 163
and Its Azo Dye Counterparts

In the competitive landscape of textile and material coloration, the performance of disperse
dyes is paramount for achieving vibrant, long-lasting hues on synthetic fibers. This guide offers
a detailed comparison of Disperse Yellow 163, a key player in the yellow shade segment, with
three structurally similar azo disperse dyes: Disperse Orange 30, Disperse Red 167, and
Disperse Blue 79. This analysis, supported by experimental data, provides researchers,
scientists, and drug development professionals with a comprehensive overview of their relative
performance characteristics.

Structural Similarities and Performance Metrics

Disperse Yellow 163 is a monoazo dye synthesized from the diazotization of 2,6-dichloro-4-
nitroaniline and its subsequent coupling with N,N-bis(2-cyanoethyl)aniline.[1] The dyes chosen
for this comparison share key structural motifs, particularly the presence of a substituted aniline
as a diazo component or a complex N,N-disubstituted aniline as a coupling component, which
influences their tinctorial and fastness properties. The primary metrics for comparison are
lightfastness, wash fastness, and sublimation fastness, which are critical indicators of a dye's
durability and suitability for various applications.

Quantitative Performance Comparison
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The table below summarizes the key performance indicators for Disperse Yellow 163 and its

structural analogs. The fastness properties are rated on a standard 1-8 scale for lightfastness

and a 1-5 scale for wash and sublimation fastness, with higher numbers indicating better

performance.
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The performance data presented in this guide is based on standardized testing methodologies
to ensure comparability and reproducibility.

Lightfastness Testing

The lightfastness of the dyed textiles is evaluated according to the ISO 105-B02 standard.[4][5]
[61[71[8]

o Apparatus: A xenon arc lamp is used as the artificial light source to simulate natural daylight
(D65).[4][6]

o Procedure: Textile specimens dyed with the respective dyes are exposed to the xenon arc
light under controlled conditions of temperature and humidity. The degree of fading is
assessed by comparing the change in color of the exposed specimen with that of a set of
blue wool standards (rated 1-8), which are exposed simultaneously.[5][7] The lightfastness
rating corresponds to the blue wool standard that shows a similar degree of fading.

Wash Fastness Testing

The wash fastness is determined based on the ISO 105-C06 standard.[9][10][11][12]
e Apparatus: A suitable wash fastness tester or launder-ometer is used.[10]

e Procedure: A dyed fabric specimen is stitched together with a multifiber adjacent fabric
(containing strips of common fibers like cotton, wool, polyester, etc.). The composite
specimen is then subjected to washing in a standardized detergent solution under specified
conditions of temperature, time, and mechanical agitation (including the use of stainless
steel balls to simulate mechanical action).[9][11] After washing, rinsing, and drying, the
change in color of the dyed specimen and the degree of staining on the adjacent multifiber
fabric are assessed using grey scales (rated 1-5).[10]

Sublimation Fastness Testing

Sublimation fastness, or fastness to dry heat, is assessed according to the ISO 105-P01
standard.[13][14][15][16][17]

e Apparatus: A hot pressing sublimation colorfastness tester with precisely controlled
temperature is used.[13]
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e Procedure: The dyed textile specimen is placed in contact with a specified undyed fabric on
both sides. This sandwich is then placed in a heating device at a specified temperature (e.g.,
180°C, 200°C) for a specific duration (e.g., 30 seconds).[2] The change in color of the
specimen and the staining of the adjacent fabrics due to the transfer of the dye are evaluated

using grey scales.

Visualization of Comparative Analysis

The following diagram illustrates the logical flow of the comparative analysis, from the structural
components of the dyes to their resulting performance characteristics.

Performance Evaluation Metrics
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Caption: Logical workflow for the comparative performance analysis of azo disperse dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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